Cas no 2138244-31-0 (Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]-)

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]-, is a heterocyclic compound featuring a piperidine core linked to a 1,2,3-triazole moiety substituted with a 2-bromobenzyl group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and drug discovery, where it may serve as a key intermediate or pharmacophore. The presence of the bromophenyl group enhances its potential for further functionalization via cross-coupling reactions, while the triazole ring contributes to robust binding interactions in biological systems. Its well-defined molecular architecture makes it suitable for exploring structure-activity relationships in targeted therapeutic development. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic synthesis protocols.

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]- structure

2138244-31-0 structure

Product Name:Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]-

CAS No:2138244-31-0

MF:C₁₄H₁₇BrN₄

MW:321.215581655502

CID:5300906

Update Time:2025-05-19

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

- Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
- Inchi： 1S/C14H17BrN4/c15-12-6-2-1-5-11(12)9-19-10-14(17-18-19)13-7-3-4-8-16-13/h1-2,5-6,10,13,16H,3-4,7-9H2
- InChI Key： QHTNQPNNSIFMJO-UHFFFAOYSA-N
- SMILES： N1CCCCC1C1=CN(CC2=CC=CC=C2Br)N=N1

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-764751-0.05g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	0.05g	$827.0	2025-02-24
Enamine	EN300-764751-0.1g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	0.1g	$867.0	2025-02-24
Enamine	EN300-764751-0.25g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	0.25g	$906.0	2025-02-24
Enamine	EN300-764751-0.5g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	0.5g	$946.0	2025-02-24
Enamine	EN300-764751-1.0g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	1.0g	$986.0	2025-02-24
Enamine	EN300-764751-2.5g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	2.5g	$1931.0	2025-02-24
Enamine	EN300-764751-5.0g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	5.0g	$2858.0	2025-02-24
Enamine	EN300-764751-10.0g	2-{1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl}piperidine	2138244-31-0	95.0%	10.0g	$4236.0	2025-02-24

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]-

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl]: A Comprehensive Overview

Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl] (CAS No. 2138244-31-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and drug delivery systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl] is characterized by a piperidine ring fused with a triazole moiety. The presence of the bromophenyl group introduces additional functionality, making this compound highly customizable for specific applications. Recent studies have highlighted its potential as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

Synthesis and Functionalization: The synthesis of Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl] typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have explored various strategies to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

Applications in Materials Science: One of the most promising applications of Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yl] lies in its ability to form self-assembled monolayers (SAMs). These SAMs exhibit unique optical and electronic properties, making them ideal for use in nanotechnology and sensor development. A recent paper in *Advanced Materials* reported the successful integration of this compound into flexible electronics, showcasing its potential for next-generation devices.

Biomedical Applications: In the field of biomedicine, Piperidine, 2-[1-[(2-bromophenyl)methyl]-1H-1,2,3-triazol-4-yll has been investigated as a carrier for drug delivery systems. Its amphiphilic nature allows it to encapsulate hydrophobic drugs while maintaining stability in physiological conditions. A study in *Biomaterials Science* highlighted its effectiveness in delivering anticancer agents with enhanced targeting efficiency.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of Piperidine, 2-[1-(bromophenyl)methyl]-triazole derivative is crucial. Recent research has focused on its biodegradability and potential toxicity to aquatic life. According to a report in *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions but requires further investigation to assess long-term ecological effects.

Future Prospects: The versatility of Piperidine-based triazole derivatives opens up numerous avenues for future research. Potential directions include exploring their role in green chemistry processes and developing novel catalytic systems. Collaborative efforts between chemists and material scientists are expected to unlock new functionalities for this compound.

In conclusion,Piperidine-based triazole derivatives, represented by CAS No. 2138244-31-0, continue to be a focal point in contemporary chemical research due to their unique properties and diverse applications. As advancements in synthesis techniques and material science unfold,this compound is poised to play an increasingly significant role in shaping innovative technologies across multiple disciplines.